![molecular formula C20H25NO4S B299752 4-tert-butyl-N-[3-(1,3-dioxan-2-yl)phenyl]benzenesulfonamide](/img/structure/B299752.png)
4-tert-butyl-N-[3-(1,3-dioxan-2-yl)phenyl]benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-tert-butyl-N-[3-(1,3-dioxan-2-yl)phenyl]benzenesulfonamide, also known as TBN-DP, is a sulfonamide compound that has been the subject of scientific research due to its potential as a therapeutic agent. TBN-DP has been shown to have various biochemical and physiological effects, making it a promising candidate for the treatment of certain diseases.
Mechanism of Action
The mechanism of action of 4-tert-butyl-N-[3-(1,3-dioxan-2-yl)phenyl]benzenesulfonamide is not fully understood, but it has been suggested that it works by inhibiting certain enzymes and pathways involved in inflammation and tumor growth. This compound has been shown to inhibit the activity of COX-2, an enzyme involved in the production of pro-inflammatory prostaglandins.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6. It has also been shown to induce apoptosis in cancer cells and inhibit tumor growth.
Advantages and Limitations for Lab Experiments
One advantage of using 4-tert-butyl-N-[3-(1,3-dioxan-2-yl)phenyl]benzenesulfonamide in lab experiments is that it has been shown to have anti-inflammatory and anti-tumor effects, making it a promising candidate for the treatment of certain diseases. However, one limitation is that the mechanism of action of this compound is not fully understood, which makes it difficult to optimize its therapeutic potential.
Future Directions
There are several future directions for the study of 4-tert-butyl-N-[3-(1,3-dioxan-2-yl)phenyl]benzenesulfonamide. One direction is to further investigate its mechanism of action in order to optimize its therapeutic potential. Another direction is to study its effects in vivo to determine its efficacy in animal models. Additionally, this compound could be studied in combination with other therapeutic agents to determine if it has synergistic effects.
Synthesis Methods
4-tert-butyl-N-[3-(1,3-dioxan-2-yl)phenyl]benzenesulfonamide can be synthesized using a multi-step process that involves the reaction of 4-tert-butylbenzenesulfonyl chloride with 3-(1,3-dioxan-2-yl)aniline. The reaction produces this compound as the final product.
Scientific Research Applications
4-tert-butyl-N-[3-(1,3-dioxan-2-yl)phenyl]benzenesulfonamide has been studied for its potential as a therapeutic agent in various scientific research studies. One study found that this compound has anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Another study found that this compound has anti-tumor effects by inducing apoptosis in cancer cells.
Properties
Molecular Formula |
C20H25NO4S |
---|---|
Molecular Weight |
375.5 g/mol |
IUPAC Name |
4-tert-butyl-N-[3-(1,3-dioxan-2-yl)phenyl]benzenesulfonamide |
InChI |
InChI=1S/C20H25NO4S/c1-20(2,3)16-8-10-18(11-9-16)26(22,23)21-17-7-4-6-15(14-17)19-24-12-5-13-25-19/h4,6-11,14,19,21H,5,12-13H2,1-3H3 |
InChI Key |
XNFGDYCVOIUDTI-UHFFFAOYSA-N |
SMILES |
CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC(=C2)C3OCCCO3 |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC(=C2)C3OCCCO3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.